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Compound of Interest |

Compound Name: Ethyl 5-ethoxy-2-hydroxybenzoate
CAS No.: 14160-70-4
Cat. No.: B087851
- 7

CAS: 14160-70-4[1][2]

Executive Summary & Chemical Profile

Objective: To establish a standardized, compliant, and safety-critical workflow for the disposal
of Ethyl 5-ethoxy-2-hydroxybenzoate (Ethyl 5-ethoxysalicylate).

Operational Context: As a Senior Application Scientist, | emphasize that disposal is not merely
"throwing away" a substance; it is the final step of the chemical lifecycle, requiring the same
rigor as synthesis. This compound contains a phenolic hydroxyl group and an ether moiety on a
benzoate scaffold. Improper disposal risks aquatic toxicity and regulatory non-compliance
(RCRA).

Chemical Identification & Physical Properties
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Property Specification Operational Implication

Use for waste manifesting and
CAS Number 14160-70-4 ) )
inventory tracking.[1]

Organic, non-halogenated.[1]

[3]

Molecular Formula

) ] ] Requires solid waste stream
Physical State Solid (Crystalline) ]
unless dissolved.[1]

] ] Store cool; low risk of melting
Melting Point 63-67 °C ) )
in standard waste bins.[1]

_ _ Dictates liquid waste
N Soluble in organic solvents ) )
Solubility (E1OH, DMSO) segregation (Organic vs.
’ Aqueous).[1]

Likely non-flammable (non-

Flash Point >100 °C (Predicted) ]
D001) but combustible.[1]

Hazard Classification (GHS)

Based on structural analogs (Salicylate Esters) and available SDS data:

H302: Harmful if swallowed.[4][5][6]

H315: Causes skin irritation.[4][5][6]

H319: Causes serious eye irritation.[4][6]

H412: Harmful to aquatic life with long-lasting effects.[1][4]

Pre-Disposal Segregation Strategy

The Causality of Segregation: Effective waste management relies on chemical compatibility.
Ethyl 5-ethoxy-2-hydroxybenzoate possesses a phenolic hydrogen (pKa ~10) and an ester
linkage.[1]
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e Avoid Strong Bases: The ester group is susceptible to hydrolysis, and the phenol can form
phenolate salts, potentially altering the waste's pH or solubility profile unexpectedly.

» Avoid Strong Oxidizers: The ethoxy ether linkage and the electron-rich aromatic ring are
susceptible to oxidation. Mixing with strong oxidizers (e.g., Nitric acid, Peroxides) in a waste
container can lead to exothermic runaway reactions.

Waste Stream Designation

o Stream A (Pure Substance): Non-Halogenated Organic Solid Waste.

o Stream B (In Solution): Non-Halogenated Organic Solvent Waste (unless dissolved in
DCM/Chloroform).

o Stream C (Contaminated Debris): Hazardous Solid Debris (gloves, weigh boats).

Detailed Disposal Workflows
Workflow 1: Disposal of Pure Solid (Expired or Surplus)

Scenario: You have a vial of expired solid material (CAS 14160-70-4).

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar.[1]
Ensure the lid has a chemically resistant liner (Teflon/PTFE).

o Labeling: Apply a "Hazardous Waste" label.
o Constituents: Write "Ethyl 5-ethoxy-2-hydroxybenzoate" (Do not use abbreviations).
o Hazards: Check "Toxic" and "Irritant".[6][7]

» Transfer: Transfer the solid directly into the container. Do not dissolve it in solvent solely for
disposal purposes unless required by your facility's specific incinerator protocols (minimizes
solvent waste volume).

o Satellite Accumulation: Store in the designated Satellite Accumulation Area (SAA) until
pickup.
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Workflow 2: Disposal of Liquid Solutions (Mother
Liguors/Reaction Mixtures)

Scenario: The compound is dissolved in Ethanol or Ethyl Acetate.
e Solvent Check: Confirm the solvent identity.
o If Halogenated (DCM, Chloroform): Segregate into Halogenated Waste.
o If Non-Halogenated (Methanol, Acetone, DMSO): Segregate into Non-Halogenated Waste.

e pH Check: Ensure the solution pH is between 5 and 9. If the reaction mixture was basic,
neutralize carefully with dilute acid to prevent hydrolysis-induced heat generation in the
drum.

» Bulking: Pour into the appropriate 5-gallon safety can or carboy.

o Critical Step: Leave at least 10% headspace to accommodate thermal expansion.

Workflow 3: Spill Cleanup Procedure

Scenario: 5g of solid powder spills on the benchtop.

Isolate: Mark the area. Don PPE (Nitrile gloves, safety goggles, lab coat).

Contain: Gently cover the spill with a paper towel to prevent dust dispersion.

Clean:

o Dampen a wipe with water or ethanol (to solubilize the ester).

o Wipe the area from the outside in.

Disposal: Place the contaminated wipes and gloves into a clear plastic bag, seal it, and place
it inside the Hazardous Solid Debris container.

Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for segregating this specific compound.
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Protocol Logic

Waste: Ethyl 5-ethoxy-2-hydroxybenzoate *Never mix with Oxidizers*

Physical State?

Solid (Pure/Debris) Liquid (Solution)

ﬁg & Tag
Dispose: Solid Hazardous Waste =
(Tag: Toxic/Irritant) Solvent Type?

EtOH, EtOAc, DMSO

Halogenated Solvent

Non-Halogenated Solvent (DCM, CHCI3)

Dispose: Non-Halo Organic Waste Dispose: Halogenated Organic Waste
(Tag: Flammable/Toxic) (Tag: Toxic)

Click to download full resolution via product page

Caption: Decision tree for segregating Ethyl 5-ethoxy-2-hydroxybenzoate waste based on
physical state and solvent carrier.

Regulatory Compliance (RCRA & EPA)[1]
Waste Characterization
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Under US EPA Resource Conservation and Recovery Act (RCRA), this compound is not a P-
listed or U-listed waste (unlike its parent compound Phenol, U188) [1]. However, the generator
is responsible for determining if the waste exhibits hazardous characteristics.

« Ignitability (D001): Unlikely for the pure solid, but highly probable if dissolved in flammable
solvents (Ethanol/Acetone).

o Toxicity (D004-D043): Not a TCLP regulated contaminant, but aquatic toxicity suggests it
should not be disposed of via sanitary sewer (drain disposal is strictly prohibited) [2].

Documentation

o Safety Data Sheet (SDS): Maintain an accessible SDS for CAS 14160-70-4 in the lab.

o Waste Manifest: When the waste is removed by a contractor (e.g., Clean Harbors, Veolia),
ensure the manifest lists the primary constituents. For mixtures, "Organic Waste Liquid,
N.O.S.[1][3][8] (Ethyl 5-ethoxy-2-hydroxybenzoate, Ethanol)" is a standard nomenclature.

[1]

References

o United States Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. RCRA Orientation Manual. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Disposal Protocol: Ethyl 5-ethoxy-2-
hydroxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087851#ethyl-5-ethoxy-2-hydroxybenzoate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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